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An In-depth Technical Guide to the Safe Handling of Dibutyl Ether in the Laboratory

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. Dibutyl ether (also known as n-butyl ether) is a common solvent used

for extractions, as a medium for Grignard and other organometallic reactions, and in the

manufacturing of various products.[1][2] While versatile, it presents significant hazards,

primarily its flammability and, most critically, its tendency to form explosive peroxides upon

storage.[3][4][5]

This guide provides a comprehensive overview of the safety precautions, handling protocols,

and emergency procedures required when working with Dibutyl ether in a laboratory setting.

Adherence to these guidelines is essential to mitigate risks and ensure a safe research

environment.

Hazard Identification and Physicochemical
Properties
Dibutyl ether is classified as a flammable liquid that causes skin, eye, and respiratory irritation.

[6][7] It is also recognized as being harmful to aquatic life with long-lasting effects.[6][7][8] A key

hazard is its ability to readily form unstable and potentially explosive peroxides when exposed

to air and light.[3][4]
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The National Fire Protection Association (NFPA) 704 designation for Dibutyl ether is Health 2,

Flammability 3, and Reactivity 1, indicating a moderate health hazard, a high flammability

hazard, and a slight reactivity hazard.[3][9][10]

Table 1: Physicochemical and Safety Data for Dibutyl Ether

Property Value Citations

CAS Number 142-96-1 [11][12]

Molecular Formula C₈H₁₈O [1][2]

Molecular Weight 130.23 g/mol [13][14]

Appearance
Colorless liquid with a mild,

ether-like odor
[3][15][16]

Boiling Point 142 - 143 °C (288 - 289 °F) [3][11][15]

Melting Point -98 °C (-144 °F) [3][11][15]

Flash Point 25 °C (77 °F) [3][8]

Autoignition Temp. 194 °C (381.2 °F) [3][13]

Density 0.764 g/cm³ at 25 °C [3][11]

Vapor Density ~4.5 (Air = 1) [3][14][15]

Explosive Limits 0.9% - 8.5% by volume in air [8][15]

| Solubility | Insoluble in water; soluble in acetone and other organic solvents |[1][3] |

The Critical Hazard: Peroxide Formation
The most insidious danger associated with Dibutyl ether is its propensity to form shock-

sensitive and explosive peroxides through autoxidation.[17] This process is initiated by

exposure to oxygen and is accelerated by light, heat, and the presence of contaminants.[17]

[18] The peroxides can crystallize, particularly around the cap and threads of a container, or

become concentrated during distillation, creating a severe explosion risk.[17][18]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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